N-Phthaloylglycine
Overview
Description
N-Phthaloylglycine is a compound useful in organic synthesis .
Synthesis Analysis
N-Phthaloylglycine is prepared by the reaction of phthalic anhydride and glycine in the presence of triethylamine in toluene under reflux . In a study, five L-amino acid derivatives of N-Phthaloylglycine were synthesized and tested on a pentylenetetrazole (PTZ) induced seizure mice model .Molecular Structure Analysis
The molecular structure of N-Phthaloylglycine is represented by the empirical formula C10H7NO4 . The molecular weight of the compound is 205.17 g/mol .Chemical Reactions Analysis
In a study, arginine, glutamine, leucine, phenylalanine, and tryptophan methyl ester were prepared and coupled with N-Phthaloylglycine using coupling agents (EDC and HOBt) .Physical And Chemical Properties Analysis
N-Phthaloylglycine is a white powder . It has a melting point of 193-196 °C (lit.) .Scientific Research Applications
Summary of the Application
N-Phthaloylglycine has been used in the synthesis of new derivatives for antiepileptic activity research. The study focused on the synthesis of five L-amino acid derivatives of N-Phthaloylglycine .
Methods of Application or Experimental Procedures
N-Phthaloylglycine was prepared by the reaction of phthalic anhydride and glycine in the presence of triethylamine in toluene under reflux. Arginine, glutamine, leucine, phenylalanine, and tryptophan methyl ester were prepared and coupled with N-Phthaloylglycine using coupling agents (EDC and HOBt). The final compounds were characterized by spectroscopic methods .
Results or Outcomes
The synthesized compounds were tested on pentylenetetrazole-induced seizures in mice. All compounds interacted efficiently with the GABA A receptor, leading to increased latency time to the first symptom of a seizure. The phenylalanine methyl ester derivative of N-Phthaloylglycine had antiepileptic effects even more potent than thalidomide .
2. Application in Antibacterial Activity Research
Summary of the Application
N-Phthaloylglycine has been used in the synthesis of new amides and benzimidazole derivatives for antibacterial activity research .
Methods of Application or Experimental Procedures
The specific methods of application or experimental procedures for this research are not detailed in the available resources .
Results or Outcomes
The synthesized analogues were evaluated for their in vitro antimicrobial activity using the disc diffusion method. Some compounds were found to be potent with minimum inhibitory concentrations (MIC) as low as 0.5 mg/L .
3. Application in Alzheimer’s Disease Diagnostics
Summary of the Application
N-Phthaloylglycine has been used as a derivatization agent for the determination of dopamine, adrenaline, and octopamine in urine, which are important catecholamines that play a vital role in regulatory functions and can be used in Alzheimer’s disease diagnostics .
Methods of Application or Experimental Procedures
N-Phthaloylglycine chloride was prepared by treating N-phthaloylglycine with an excess of SOCl2 in a moisture-free atmosphere. The resulting mixture was stirred until the evolution of gases ceased and then allowed to stand overnight. The excessive thionyl chloride was then evaporated in a vacuum .
Results or Outcomes
An LC-HRMS method was developed that provided quantification limits of 5 ng/mL and detection limits of 1.5 ng/mL for all analytes. The proposed method was successfully applied to the analysis of human urine samples .
4. Application in Synthesis of New Derivatives
Summary of the Application
N-Phthaloylglycine has been used in the synthesis of new derivatives .
Methods of Application or Experimental Procedures
N-Phthaloylglycine was prepared by the reaction of phthalic anhydride and glycine in the presence of triethylamine in toluene under reflux .
Results or Outcomes
The final compounds were characterized by spectroscopic methods .
Safety And Hazards
Future Directions
The L-amino acid derivatives of N-Phthaloylglycine act as a novel compound against chemically induced seizures through interaction with the binding pocket of the GABA A receptor . Increasing lipophilicity and facilitating compounds delivery through L-amino acid carriers to the brain appear to be responsible for the remarkable activity of these compounds .
properties
IUPAC Name |
2-(1,3-dioxoisoindol-2-yl)acetic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H7NO4/c12-8(13)5-11-9(14)6-3-1-2-4-7(6)10(11)15/h1-4H,5H2,(H,12,13) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
WQINSVOOIJDOLJ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)C(=O)N(C2=O)CC(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H7NO4 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00197005 |
Source
|
| Record name | N-Phthalylglycine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00197005 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
205.17 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-Phthaloylglycine | |
CAS RN |
4702-13-0 |
Source
|
| Record name | N-Phthaloylglycine | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=4702-13-0 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | N-Phthalylglycine | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0004702130 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | N-Phthaloylglycine | |
| Source | DTP/NCI | |
| URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=29044 | |
| Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
| Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
| Record name | N-Phthaloylglycine | |
| Source | DTP/NCI | |
| URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=10771 | |
| Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
| Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
| Record name | N-Phthalylglycine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00197005 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | Phthalimidoacetic acid | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.022.888 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
| Record name | N-(CARBOXYMETHYL)PHTHALIMIDE | |
| Source | FDA Global Substance Registration System (GSRS) | |
| URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/6J5LY4N0CG | |
| Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
| Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
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Synthesis routes and methods III
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Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Citations
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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